Cas no 1181480-96-5 (N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine)

• Product Name: N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine
• CAS No: 1181480-96-5
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 4575647
• Update Time: 2025-11-06

N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NE)-N-[(5-chloro-3-phenylimidazol-4-yl)methylidene]hydroxylamine
• 1H-Imidazole-5-carboxaldehyde, 4-chloro-1-phenyl-, oxime
• N-[(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidene]hydroxylamine
• N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine

• Inchi： 1S/C10H8ClN3O/c11-10-9(6-13-15)14(7-12-10)8-4-2-1-3-5-8/h1-7,15H
• InChI Key： GCURUEUJLBIIRC-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=CC=C2)C(C=NO)=C(Cl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine

N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine (CAS No. 1181480-96-5): An Overview

N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine (CAS No. 1181480-96-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The imidazole ring is a fundamental structural motif in many biologically active molecules, and the presence of a chloro substituent and a phenyl group in the structure of N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine further enhances its potential for various applications. The methylidenehydroxylamine moiety adds an additional layer of complexity and reactivity to the molecule, making it a subject of interest for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound exhibited significant anti-inflammatory activity, suggesting its potential as a lead molecule for the development of new anti-inflammatory drugs.

Another area of research focuses on the compound's antifungal properties. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated that N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine effectively inhibited the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The study suggested that the compound's mechanism of action involves disrupting fungal cell wall synthesis, making it a promising candidate for antifungal therapy.

In addition to its biological activities, the synthesis and structural characterization of N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine have been extensively studied. A 2021 paper in Organic & Biomolecular Chemistry detailed an efficient synthetic route to produce the compound with high yield and purity. The authors reported that the synthesis involved a series of well-defined steps, including condensation reactions and functional group transformations, which can be readily scaled up for industrial production.

The physical and chemical properties of N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine have also been characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 135°C to 137°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental applications. Spectroscopic techniques such as NMR and mass spectrometry have been used to confirm its structure and purity.

From a safety perspective, handling and storage of N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine should be conducted under appropriate laboratory conditions to ensure safety and prevent contamination. Standard precautions such as wearing personal protective equipment (PPE) and working in a well-ventilated area are recommended.

In conclusion, N-(4-Chloro-1-phenyl-1H-imidazol-5-yl)methylidenehydroxylamine (CAS No. 1181480-96-5) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and potential development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.